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Compound of Interest

Compound Name: 6-Acetonyldihydrosanguinarine

Cat. No.: B104358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of 6-
Acetonyldihydrosanguinarine, an isoquinoline alkaloid isolated from plants such as

Macleaya cordata and Chelidonium majus L.[1][2]. This guide is intended for researchers in

pharmacology, biochemistry, and drug development. The protocol includes information on the

physicochemical properties of the compound, necessary equipment and reagents, a step-by-

step procedure for preparation, and recommendations for storage and handling.

Introduction
6-Acetonyldihydrosanguinarine is a benzophenanthridine alkaloid that has been the subject

of scientific interest. Accurate and reproducible experimental results rely on the correct

preparation of stock solutions. This document outlines a standardized procedure to prepare a

stock solution of 6-Acetonyldihydrosanguinarine, ensuring consistency and accuracy in

downstream applications.

Physicochemical Properties
A summary of the key properties of 6-Acetonyldihydrosanguinarine is provided in the table

below. This information is crucial for accurate calculations and proper handling of the

compound.
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Property Value Reference

Molecular Formula C₂₃H₁₉NO₅ [1][3][4][5]

Molecular Weight 389.40 g/mol [1][3][4][6]

CAS Number 37687-34-6 [1][3][4][5]

Appearance White to off-white solid [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[7]

Storage

Desiccate at -20°C for long-

term storage. Stock solutions

should be stored at -20°C and

protected from light.

[8]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of 6-
Acetonyldihydrosanguinarine in Dimethyl Sulfoxide (DMSO). Researchers should adjust the

concentration and solvent as required by their specific experimental design.

Materials and Equipment
6-Acetonyldihydrosanguinarine powder

Dimethyl Sulfoxide (DMSO), anhydrous

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)
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Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle 6-Acetonyldihydrosanguinarine powder in a chemical fume hood to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for DMSO and 6-Acetonyldihydrosanguinarine (if

available) before handling. In the absence of a specific SDS for 6-
Acetonyldihydrosanguinarine, handle with the care required for a compound with

unknown toxicological properties.[9]

Dispose of chemical waste according to institutional guidelines.[9]

Stock Solution Preparation (10 mM)
Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of 6-
Acetonyldihydrosanguinarine is calculated using the following formula:

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM × 1 mL × 389.40 g/mol / 1000 = 3.894 mg

Weigh the compound:

Tare a clean, dry microcentrifuge tube or amber vial on an analytical balance.

Carefully weigh out approximately 3.894 mg of 6-Acetonyldihydrosanguinarine powder

into the tube. Record the exact weight.

Dissolve the compound:

Add 1 mL of anhydrous DMSO to the tube containing the compound.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.
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If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Visually

inspect the solution to ensure there are no visible particles.

Storage:

Store the stock solution at -20°C in a tightly sealed, light-protected container (such as an

amber vial or a tube wrapped in aluminum foil).

For long-term storage, it is advisable to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.

Workflow Diagram
The following diagram illustrates the workflow for preparing the 6-
Acetonyldihydrosanguinarine stock solution.

Preparation Dissolution Storage

Calculate Mass Weigh Compound Add Solvent (DMSO) Vortex/Sonicate Aliquot Store at -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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